Deacylmetaplexigenin
Deacylmetaplexigenin
Deacylmetaplexigenin is a natural product found in Asclepias incarnata, Cynanchum viminale, and Cynanchum rostellatum with data available.
Brand Name:
Vulcanchem
CAS No.:
3513-04-0
VCID:
VC21208771
InChI:
InChI=1S/C21H32O6/c1-12(22)19(25)8-9-21(27)18(19,3)16(24)11-15-17(2)6-5-14(23)10-13(17)4-7-20(15,21)26/h4,14-16,23-27H,5-11H2,1-3H3/t14-,15+,16+,17-,18+,19+,20-,21+/m0/s1
SMILES:
CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)O)C)O)O
Molecular Formula:
C21H32O6
Molecular Weight:
380.5 g/mol
Deacylmetaplexigenin
CAS No.: 3513-04-0
Cat. No.: VC21208771
Molecular Formula: C21H32O6
Molecular Weight: 380.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Deacylmetaplexigenin is a natural product found in Asclepias incarnata, Cynanchum viminale, and Cynanchum rostellatum with data available. |
|---|---|
| CAS No. | 3513-04-0 |
| Molecular Formula | C21H32O6 |
| Molecular Weight | 380.5 g/mol |
| IUPAC Name | 1-[(3S,8S,9R,10R,12R,13S,14R,17S)-3,8,12,14,17-pentahydroxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C21H32O6/c1-12(22)19(25)8-9-21(27)18(19,3)16(24)11-15-17(2)6-5-14(23)10-13(17)4-7-20(15,21)26/h4,14-16,23-27H,5-11H2,1-3H3/t14-,15+,16+,17-,18+,19+,20-,21+/m0/s1 |
| Standard InChI Key | ATMZVVNNICECKQ-MNSFQJRNSA-N |
| Isomeric SMILES | CC(=O)[C@@]1(CC[C@]2([C@@]1([C@@H](C[C@H]3[C@]2(CC=C4[C@@]3(CC[C@@H](C4)O)C)O)O)C)O)O |
| SMILES | CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)O)C)O)O |
| Canonical SMILES | CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)O)C)O)O |
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